3,5-dimethoxy-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H17N3O3S/c1-11-4-6-12(7-5-11)17-20-21-18(25-17)19-16(22)13-8-14(23-2)10-15(9-13)24-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key: NCJVCVZBUSUQNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

3,5-dimethoxy-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer Activity : A study conducted by Tiwari et al. (2017) involved the microwave-assisted synthesis of novel benzamide derivatives containing a thiadiazole scaffold, known for their significant biological properties. The synthesized compounds showed promising anticancer activity against several human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer, through in vitro evaluations. Molecular docking and ADMET predictions supported their potential as oral drugs with anticancer capabilities (Tiwari et al., 2017).

• Antimicrobial and Antiproliferative Properties : Gür et al. (2020) synthesized Schiff bases derived from 1,3,4-thiadiazole compounds, investigating their DNA protective ability and antimicrobial activity. Some compounds exhibited significant antimicrobial activity against S. epidermidis and strong cytotoxicity on cancer cell lines, highlighting the therapeutic potential of thiadiazole derivatives (Gür et al., 2020).

• Carbonic Anhydrase Inhibition : Supuran et al. (1996) explored the synthesis and inhibitory properties of 1,3,4-thiadiazole-2,5-bissulfonamide on the carbonic anhydrase enzyme. Contrary to earlier beliefs, their findings suggested that the compound is a weak inhibitor of carbonic anhydrase, prompting a reevaluation of previously obtained data and highlighting the importance of accurate experimental approaches (Supuran et al., 1996).

• Electrochromic Polymer Development : Ming et al. (2015) investigated thiadiazolo[3,4-c]pyridine as an electron acceptor for creating a donor-acceptor-type electrochromic polymer with a low bandgap. The study showcased the potential of using thiadiazole derivatives in the development of electrochromic materials with improved performance and unique properties (Ming et al., 2015).